ethyl 5-phenyl-2-(4-phenylpiperazin-1-yl)-1H-pyrrole-3-carboxylate

• CAS: 120243-56-3
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.472
• SMILES: CCOC(=O)C1=C(NC(=C1)C2=CC=CC=C2)N3CCN(CC3)C4=CC=CC=C4
• InChI: InChI=1S/C23H25N3O2/c1-2-28-23(27)20-17-21(18-9-5-3-6-10-18)24-22(20)26-15-13-25(14-16-26)19-11-7-4-8-12-19/h3-12,17,24H,2,13-16H2,1H3
• InChIKey: QXCAJAOEVBWLMC-UHFFFAOYSA-N
• Solubility: not available

Ethyl 5-phenyl-2-(4-phenylpiperazin-1-yl)-1H-pyrrole-3-carboxylate: Research-Grade Overview

Ethyl 5-phenyl-2-(4-phenylpiperazin-1-yl)-1H-pyrrole-3-carboxylate (CAS 120243-56-3) is a synthetic small molecule belonging to the arylpiperazine-pyrrole hybrid class, with a molecular formula of C23H25N3O2 and a molecular weight of 375.47 g/mol . It is supplied as a research compound with a typical purity of 95% and features an ethyl carboxylate at the 3-position, distinguishing it from the more extensively patented 3-carboxamide analogs explored for CNS disorders [1]. The compound is cataloged as a screening library component (e.g., Bionet1_000845, AKOS005084741), indicating its role in early-stage discovery campaigns where broad pharmacological profiling has not yet been established .

Unexplored pharmacological space for de novo hit identification

Structurally distinct from carboxamide-based serotonergic probes

3-ethyl carboxylate handle enables ester prodrug or late-stage diversification

• [1] US Patent US8895558B2. Arylpiperazine-containing pyrrole 3-carboxamide derivatives for treating depressive disorders. 2014. View Source

Why Substitution Introduces Uncontrolled Pharmacological Variables

Within the arylpiperazine-pyrrole class, simple substitution cannot be made without profound pharmacological consequences. The closely related US8895558B2 patent series demonstrates that the 3-carboxamide group is a critical pharmacophore for engaging serotonin receptors (5-HT2A, 5-HT2C) and the serotonin transporter (SERT), while the target compound's 3-ethyl carboxylate fundamentally alters hydrogen-bonding capacity and metabolic susceptibility [1]. Similarly, pyrrole derivatives in the antimycobacterial patent literature reveal that minor structural variations at the pyrrole 3-position dictate selectivity between mammalian and bacterial targets [2]. As a screening library compound with an uncharacterized target profile, this molecule represents an unexplored vector space where structure-activity relationships cannot be reliably extrapolated from published carboxamide or amide analogs.

Carboxamide pharmacophore mismatch

3-Ethyl carboxylate alters hydrogen-bonding and metabolic stability; may preclude direct replacement of 3-carboxamide leads.

Target engagement not established

No reported binding data; class-level CNS activity cannot guarantee specific receptor engagement for this compound.

Spacer-dependent antimycobacterial SAR

Direct C‑N attachment vs. alkyl spacer in anti‑TB leads may alter intracellular access; empirical validation required.

• [1] US Patent US8895558B2. Arylpiperazine-containing pyrrole 3-carboxamide derivatives for treating depressive disorders. 2014. View Source
• [2] Pyrrole derivatives as antimycobacterial compounds. Patent US20020177607A1. 2002. View Source

Head-to-Head Evidence Guide

Ethyl Ester vs. 3-Carboxamide Pharmacophore

The target compound possesses a 3-ethyl carboxylate substituent, whereas the dominant pharmacophore in the nearest patented antidepressant series (US8895558B2) is a 3-carboxamide linked to a propyl-piperazine spacer [1]. In functional binding assays, exemplary 3-carboxamide derivatives achieved nanomolar affinity at 5-HT2A and 5-HT2C receptors and the serotonin transporter, establishing the carboxamide as a critical functional group for target engagement. No equivalent quantitative binding data exist for the 3-ethyl carboxylate analog. This replacement is predicted to eliminate key hydrogen-bond donor interactions, disrupt the geometry of the basic nitrogen relative to the receptor binding pocket, and introduce a metabolic soft spot for esterase-mediated hydrolysis, all of which collectively preclude performance extrapolation.

Pharmacophore Comparison

Cross-study comparable

Target: 3-ethyl carboxylate (uncharacterized) vs. Comparator: 3-carboxamide series with Ki <100 nM at 5‑HT2A

May preclude direct substitution for carboxamide-based serotonergic probes.

Esterase-mediated hydrolysis introduces a metabolic soft spot.

Evidence Dimension	Functional group at pyrrole 3-position and associated 5-HT2A binding affinity
Target Compound Data	3-Ethyl carboxylate; no binding data available for any CNS receptor target
Comparator Or Baseline	3-Carboxamide derivatives in US8895558B2; representative compounds show Ki < 100 nM at 5-HT2A (exact values for individual compounds disclosed in patent)
Quantified Difference	Qualitative: ester vs. carboxamide; binding affinity: uncharacterized vs. nanomolar range
Conditions	Comparative structural analysis; binding assays performed as described in US8895558B2 using human recombinant receptors

Why This Matters

Without quantitative binding data, the compound cannot be considered a functional substitute for carboxamide-based chemical probes in serotonergic target engagement studies.

• [1] US Patent US8895558B2. Arylpiperazine-containing pyrrole 3-carboxamide derivatives for treating depressive disorders. 2014. View Source

Target Engagement Uncertainty vs. Characterized Probes

While phenylpiperazines as a class are known to engage dopamine D2, D4, and serotonin 5-HT1A receptors [1], no published data confirm that this specific compound binds to any of these targets with measurable affinity. A closely related analog, 5-(4-phenyl-piperazin-1-ylmethyl)-1H-pyrrole-3-carbonitrile (CHEMBL56118), demonstrated binding to the dopamine D4 receptor [2], but the target compound differs at two critical positions: the pyrrole 3-substituent (carbonitrile vs. ethyl carboxylate) and the linker (methylene bridge vs. direct C-N attachment). These differences preclude direct affinity extrapolation and represent a significant knowledge gap for procurement decisions.

Target Engagement Status

Class-level inference

No IC50/Ki data; closest analog CHEMBL56118 binds D4, but differs at two critical positions.

Requires de novo pharmacological profiling before hypothesis-driven use.

Class-level CNS polypharmacology does not confirm specific target engagement.

Evidence Dimension	Target engagement profile (D4 dopamine receptor binding) and structural similarity
Target Compound Data	No reported IC50, Ki, or Kd values for any receptor target
Comparator Or Baseline	5-(4-Phenyl-piperazin-1-ylmethyl)-1H-pyrrole-3-carbonitrile (CHEMBL56118); D4 dopamine receptor binding reported via BindingDB (BDBM50115715)
Quantified Difference	Target compound: uncharacterized; comparator: binding to D4 confirmed (quantitative Ki not publicly extracted in search results)
Conditions	Comparative structural analysis and BindingDB target annotation

Why This Matters

Absence of confirmed target engagement requires users to perform de novo pharmacological profiling before hypothesis-driven experimental use.

• [1] Activity of aromatic substituted phenylpiperazines lacking affinity for dopamine binding sites in a preclinical test of antipsychotic efficacy. SciencePlus/ABES. View Source
• [2] BindingDB. BDBM50115715: 5-(4-Phenyl-piperazin-1-ylmethyl)-1H-pyrrole-3-carbonitrile (CHEMBL56118). D(4) dopamine receptor binding. View Source

Differentiation from Antimycobacterial Pyrrole Derivatives

A patent family (US20020177607A1) describes 3- and/or 4-(4-substituted-piperazinyl)alkyl pyrroles with potent antimycobacterial activity against drug-sensitive and multi-drug resistant Mycobacterium tuberculosis strains. These compounds feature a 4-substituted piperazine and an alkyl linker, whereas the target compound carries an unsubstituted 4-phenylpiperazine directly attached at the pyrrole 2-position. The absence of an alkyl spacer alters the spatial relationship between the piperazine basic nitrogen and the pyrrole core, a parameter known to affect membrane permeability and intracellular target access in mycobacterial cell-based assays. The target compound has not been evaluated in any published antimycobacterial screening panel.

Antimycobacterial SAR

Cross-study comparable

Direct C‑N attachment (no alkyl spacer) vs. patented anti‑TB leads that require an alkyl spacer.

Antimycobacterial activity cannot be extrapolated from spacer‑dependent leads.

Empirical MIC testing against M. tuberculosis panels is necessary.

Evidence Dimension	Structural features governing antimycobacterial activity and intracellular access
Target Compound Data	4-Phenylpiperazine directly attached to pyrrole C-2; no spacer present; no MIC data available
Comparator Or Baseline	3- and 4-(4-substituted-piperazinyl)alkyl pyrroles (Patent US20020177607A1); demonstrated MIC values against M. tuberculosis H37Rv and MDR strains
Quantified Difference	Presence vs. absence of alkyl spacer; antimycobacterial activity: uncharacterized vs. active (exact MIC values disclosed in patent)
Conditions	Comparative structural analysis; antimycobacterial assays as described in US20020177607A1

Why This Matters

Researchers seeking anti-TB leads should not assume activity based on the pyrrole-piperazine scaffold alone; spacer-dependent SAR requires empirical validation.

• [1] Pyrrole derivatives as antimycobacterial compounds. Patent US20020177607A1. 2002. View Source

Pharmacologically Orphan vs. Curated Chemical Probes

The compound is listed in multiple commercial screening collections (BIONET, AKOS, Oprea) without associated bioactivity annotations in major public databases (PubChem, ChEMBL, BindingDB) [1][2]. This contrasts with curated chemical probes such as those in the Structural Genomics Consortium (SGC) or published leads in the same arylpiperazine class, which are supplied with defined potency, selectivity, and cellular activity data. The absence of documented bioactivity and ADMET parameters places the burden of characterization entirely on the end user, making it suitable only for exploratory screening rather than mechanistic studies.

Bioactivity Data Coverage

Supporting evidence

0 bioassay results in PubChem/ChEMBL vs. >10 data points for curated arylpiperazine probes.

Suitable for exploratory screening only; not a replacement for characterized probes.

ADMET parameters and selectivity remain uncharacterized.

Evidence Dimension	Availability of publicly documented bioactivity and ADMET data
Target Compound Data	Zero bioassay results in PubChem, ChEMBL, and BindingDB; cataloged in screening collections only
Comparator Or Baseline	Curated arylpiperazine chemical probes (e.g., SGC probes, published leads with full in vitro profiles); typical data include IC50/Ki across multiple targets
Quantified Difference	0 vs. >10 documented bioactivity data points per curated probe
Conditions	Database cross-referencing (PubChem, ChEMBL, BindingDB, DrugBank, TTD) as of May 2026

Why This Matters

The compound's value proposition lies in its unexplored pharmacological space for de novo screening, not in replacing characterized probes.

• [1] PubChem. Substance search for CAS 120243-56-3. National Center for Biotechnology Information. View Source
• [2] BindingDB. Compound search for CAS 120243-56-3 (no entries found). View Source

Best Research and Industrial Application Scenarios

Phenotypic Screening for GPCR and CNS Targets

Given its uncharacterized target profile and structural features distinct from carboxamide-based serotonergic ligands, this compound is best deployed as part of a diversity-oriented screening library aimed at identifying novel GPCR or CNS-active scaffolds. Its 3-ethyl carboxylate provides a chemical handle for potential ester prodrug formation or late-stage diversification through aminolysis, while the absence of known receptor binding allows for unbiased hit identification in cell-based phenotypic assays .

SAR Exploration of Pyrrole 3-Position Modifications

The compound serves as a critical comparator in SAR studies investigating the functional consequences of replacing a 3-carboxamide with a 3-ethyl carboxylate in arylpiperazine-pyrrole hybrids. Head-to-head synthesis and pharmacological profiling against carboxamide analogs (e.g., those in US8895558B2) would define the role of this ester group in modulating serotonin receptor affinity, selectivity, and intrinsic efficacy [1].

Metabolic Stability and Ester Prodrug Studies

The 3-ethyl carboxylate group represents a built-in metabolic liability that can be exploited for mechanistic ADME studies. Comparative microsomal stability assays against corresponding carboxamide or carboxylic acid analogs would quantify the impact of ester hydrolysis on half-life, enabling rational prodrug design if a carboxylic acid parent proves to be the active species. Such studies are foundational for CNS programs requiring balanced permeability and metabolic profiles .

Anti-Infective Lead Identification via Whole-Cell Screening

Though unvalidated for antimycobacterial activity, the compound's pyrrole-piperazine scaffold is structurally related to patented anti-TB leads. Deployment in whole-cell M. tuberculosis or ESKAPE pathogen screening panels could uncover novel activity, capitalizing on the distinct spatial arrangement of the piperazine moiety relative to the antimycobacterial patent series, which universally require an alkyl spacer [2].

Application

Selection Property

Validation Focus

GPCR / CNS Phenotypic Screening

Unexplored target profile with structural differentiation from known serotonergic ligands

Target deconvolution and unbiased hit validation in cell-based assays

Pyrrole 3‑Position SAR Studies

3‑Ethyl carboxylate as a comparator to 3‑carboxamide leads (US8895558B2)

Comparative receptor affinity and selectivity profiling

Metabolic Stability & Prodrug Research

Esterase‑mediated hydrolysis liability as a mechanistic ADME tool

Microsomal stability half‑life comparison and carboxylic acid parent evaluation

Anti‑Infective Whole‑Cell Screening

Pyrrole‑piperazine scaffold with direct C‑N attachment (no alkyl spacer)

MIC determination against M. tuberculosis and ESKAPE pathogen panels

• [1] US Patent US8895558B2. Arylpiperazine-containing pyrrole 3-carboxamide derivatives for treating depressive disorders. 2014. View Source
• [2] Pyrrole derivatives as antimycobacterial compounds. Patent US20020177607A1. 2002. View Source